Cas no 2306270-36-8 (2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride)

• Product Name: 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride
• CAS No: 2306270-36-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 6179632
• PubChem ID: 138755896
• Update Time: 2026-03-11

2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride
• CS-0310254
• 2-Oxa-8-azaspiro[4.5]decan-4-onehydrochloride
• BS-43500
• 2306270-36-8
• 2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride
• starbld0043758
• MFCD31743411
• P20870
• 2-Oxa-8-azaspiro[4.5]decan-4-one HCl
• 2227205-76-5

• Inchi： 1S/C8H13NO2.ClH/c10-7-5-11-6-8(7)1-3-9-4-2-8;/h9H,1-6H2;1H
• InChI Key： INZJGODSYKHRIK-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C2(C1)CCNCC2)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride

Comprehensive Overview of 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride (CAS No. 2306270-36-8)

2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride (CAS No. 2306270-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural properties and diverse applications. The presence of both oxygen and nitrogen atoms in its spiro[4.5]decane framework makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development.

The molecular structure of 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride features a spirocyclic core, which is a key motif in many pharmacologically active compounds. The spiro[4.5]decane skeleton provides rigidity and stability, while the oxa (oxygen) and aza (nitrogen) functionalities introduce polarity and reactivity. These characteristics make the compound a versatile building block for designing new drugs, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents. The hydrochloride salt form enhances its solubility, making it more suitable for formulation and biological testing.

One of the most compelling aspects of 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride is its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, researchers are exploring novel compounds that can modulate neuronal pathways. The spirocyclic structure of this compound is similar to that of other neuroactive molecules, suggesting its potential as a neuroprotective agent. Additionally, its aza functionality could interact with neurotransmitter receptors, making it a candidate for further investigation in CNS drug development.

In the realm of organic synthesis, 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride serves as a valuable intermediate. Its spirocyclic framework can be further functionalized to create a wide array of derivatives, each with unique properties. Chemists are particularly interested in its potential for asymmetric synthesis, where the rigid structure can induce chirality in resulting products. This is crucial for developing enantiomerically pure pharmaceuticals, which often exhibit superior efficacy and fewer side effects. The compound's versatility is further highlighted by its use in catalysis and material science, where its structural features can influence reaction outcomes and material properties.

The market demand for 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride is on the rise, driven by its applications in pharmaceutical research and fine chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug discovery programs. Its CAS No. 2306270-36-8 is frequently searched in scientific databases, reflecting its growing importance. Furthermore, the compound's relevance to green chemistry initiatives is noteworthy, as researchers explore sustainable methods for its synthesis and application.

From a safety and handling perspective, 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride is generally considered stable under standard laboratory conditions. However, like all chemical substances, it should be handled with care, using appropriate personal protective equipment (PPE). Its hydrochloride form ensures better handling and storage compared to free bases, reducing risks associated with volatility. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use and disposal.

In conclusion, 2-oxa-8-azaspiro[4.5]decan-4-one hydrochloride (CAS No. 2306270-36-8) is a compound of significant interest in both academic and industrial settings. Its unique spirocyclic structure, combined with its potential applications in drug discovery and organic synthesis, makes it a valuable asset for researchers. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science. Its alignment with current trends in neurodegenerative research and green chemistry further underscores its relevance in today's scientific landscape.